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Compound of Interest

Compound Name: Bis-PEG3-PFP ester

Cat. No.: B606174

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis-PEG3-PFP ester is a homobifunctional crosslinking agent utilized for the covalent
conjugation of biomolecules. This reagent features two pentafluorophenyl (PFP) ester terminal
groups, which are highly reactive towards primary and secondary amines, forming stable amide
bonds.[1][2][3][4] The central core of the molecule consists of a hydrophilic polyethylene glycol
(PEG) spacer, which enhances the water solubility of the crosslinker and the resulting
conjugate, potentially reducing aggregation and immunogenicity.[5] PFP esters offer a distinct
advantage over N-hydroxysuccinimide (NHS) esters due to their increased stability in aqueous
solutions, leading to more efficient and reproducible conjugations with less susceptibility to
hydrolysis as a competing reaction. This reagent is particularly well-suited for applications in
protein crosslinking for structural studies, antibody-drug conjugate (ADC) development, surface
modification of nanoparticles, and the preparation of other advanced bioconjugates.

Chemical Properties
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Property Value Reference

(2,3,4,5,6-pentafluorophenyl)
3-[2-[2-[3-0x0-3-(2,3,4,5,6-

pentafluorophenoxy)propoxylet

Chemical Name

hoxy]ethoxy]propanoate

Molecular Formula C22H16F1007

Molecular Weight 582.4 g/mol

CAS Number 1314378-13-6

Purity Typically =95%

Appearance White to off-white solid or oil

Soluble in organic solvents
Solubility (DMSO, DMF); forms an
emulsion in aqueous buffers

-20°C with desiccant;
Storage . o
moisture-sensitive

Reaction Mechanism

The bioconjugation reaction with Bis-PEG3-PFP ester involves the nucleophilic attack of a
primary or secondary amine on the carbonyl carbon of the PFP ester. This results in the
formation of a stable amide bond and the release of pentafluorophenol as a byproduct. The
reaction is most efficient at a slightly basic pH (7.2-8.5), where the amine groups are
deprotonated and thus more nucleophilic.
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Biomolecule :
((With primary amine, e.g., LysineD (BIS_PEGS_PFP Este)

Nucleophfilic Attack
(pH 7R-8.5)

Tetrahedral Intermediate

Eliminjation

Bioconjugate
(Stable Amide Bond)

Pentafluorophenol
(Leaving Group)
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Preparation
Prepare Biomolecule _
in Reaction Buffer Prepare Bis-PEG3-PFP
(pH 7.2-8.5) Ester in DMSO/DMF

Reaction

Initiate Conjugation
(Add PFP to Biomolecule)

'

Incubate
(1-4h at RT or overnight at 4°C)

Post-Rpaction

Quench Reaction
(e.g., Tris Buffer)

Purify Conjugate
(Desalting/Dialysis/HPLC)

Characterize Conjugate
(SDS-PAGE, MS, HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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